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Compound of Interest

Compound Name: Undecyilprodigiosin hydrochloride

Cat. No.: B15564955

Essential Safety and Handling Guide for
Undecylprodigiosin Hydrochloride

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of
Undecylprodigiosin hydrochloride, a potent bioactive compound with cytotoxic properties.
Adherence to these procedures is essential to ensure personal safety and prevent
contamination.

Compound Identification and Hazards

Undecylprodigiosin hydrochloride is a tripyrrole antibiotic with immunosuppressive,
apoptotic, and antibacterial properties.[1] While a specific Safety Data Sheet (SDS) is not
readily available, its cytotoxic nature necessitates handling it as a hazardous compound. The
hydrochloride salt form may be corrosive.[2]

Known Properties:
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Property

Value

Source

Appearance

Faint red to dark red powder

Molecular Formula

C25H3s5Ns0 - HCI

Molecular Weight

430.03 g/mol

Storage

-20°C, desiccated, protected
from light

Biological Activity

Induces p53-independent

apoptosis in cancer cells

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through skin contact,

inhalation, or ingestion.[3][4]

PPE Category

Item

Specification

Hand Protection

Double Gloves

Powder-free, ASTM D6978-05
rated chemotherapy gloves.[5]
Change inner glove

immediately if contaminated.

Body Protection

Disposable Gown

Solid-front, back-closing gown
made of low-permeability

fabric.

Eye Protection

Safety Goggles & Face Shield

ANSI Z87.1 certified safety
goggles. A full face shield must
be worn when splashing is

possible.[6]

Respiratory Protection

N95 or N100 Respirator

A fit-tested N95 or higher-rated
respirator is required for

handling the powder form.[5]

Foot Protection

Shoe Covers

Disposable, slip-resistant shoe

covers.
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Handling Procedures

All handling of Undecylprodigiosin hydrochloride powder must be conducted within a
certified Class Il Biological Safety Cabinet (BSC) or a powder containment hood to minimize
aerosol generation.

Step-by-Step Handling Protocol:
o Preparation: Don all required PPE before entering the designated handling area.

» Weighing: Weigh the powder on a tared, disposable weigh boat inside the BSC. Use anti-
static tools if available.

e Solubilization: If preparing a solution, add the solvent to the powder slowly to avoid
splashing. Cap the vial securely before vortexing or sonicating.

o Post-Handling: Wipe down all surfaces within the BSC with an appropriate deactivating
agent (e.g., 10% bleach solution followed by 70% ethanol), followed by a final wipe with
sterile water.

« Doffing PPE: Remove PPE in the designated area, starting with outer gloves, then gown and
shoe covers, followed by the face shield/goggles and respirator. Inner gloves should be the
last item removed.

» Hand Washing: Wash hands thoroughly with soap and water immediately after removing all
PPE.

Disposal Plan

All materials that come into contact with Undecylprodigiosin hydrochloride are considered
cytotoxic waste and must be disposed of accordingly.
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Waste Type Disposal Container

Yellow, labeled "Cytotoxic Waste" rigid,

Solid Waste ]
puncture-proof container.
o Labeled, leak-proof, compatible chemical waste
Liquid Waste )
container.
Sharps Labeled, puncture-proof sharps container.

All cytotoxic waste must be segregated from regular laboratory trash and disposed of through
an approved hazardous waste management service.

Emergency Procedures

Spill Management:

o Evacuate: Clear the area of all personnel.

« |solate: Cordon off the spill area.[3]

o Protect: Don appropriate PPE, including a respirator.

o Contain: Cover the spill with absorbent pads from a cytotoxic spill kit.

» Clean: Work from the outside in, gently wiping the spill. Place all contaminated materials in a
cytotoxic waste bag.

o Decontaminate: Clean the area with a deactivating agent, followed by a water rinse.

» Report: Report the spill to the laboratory supervisor and environmental health and safety
department.

Personnel Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes.
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o Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open.

 Inhalation: Move to fresh air immediately.
e Ingestion: Rinse mouth with water. Do not induce vomiting.
Seek immediate medical attention for any exposure.

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling Undecylprodigiosin
hydrochloride.
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Caption: Workflow for handling Undecylprodigiosin hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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